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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649 Get Quote

Application Notes and Protocols for
ARUK3001185
A Potent, Selective, and Brain-Penetrant Notum
Inhibitor
Audience: Researchers, scientists, and drug development professionals.

Introduction
ARUK3001185 is a potent and selective small-molecule inhibitor of the Wnt-deactivating

enzyme Notum.[1][2][3] Notum is a carboxylesterase that negatively regulates the Wnt

signaling pathway by removing an essential palmitoleate group from Wnt proteins, thereby

preventing their interaction with cell surface receptors.[2][4][5] By inhibiting Notum,

ARUK3001185 effectively restores Wnt signaling in the presence of Notum.[1][6] This

compound is characterized by its high potency, selectivity, oral activity, and ability to penetrate

the blood-brain barrier, making it a valuable research tool for studying the therapeutic potential

of Wnt pathway modulation in various diseases, including neurodegenerative disorders like

Alzheimer's disease and certain cancers.[1][2][6][7]
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ARUK3001185 is an off-white to pink solid compound.[1] Its key properties and solubility

information are summarized below for ease of reference.

Property Value Reference

Molecular Formula C₉H₄Cl₂F₃N₃ [1]

Molecular Weight 282.05 g/mol [1]

CAS Number 2411969-39-4 [1]

Appearance Solid, Off-white to pink [1]

IC₅₀ 6.7 nM (for Notum) [1][3]

Solubility (in vitro)
DMSO: 100 mg/mL (354.55

mM)
[1]

Note: Ultrasonic treatment may be required to achieve full dissolution in DMSO. Hygroscopic

DMSO can significantly impact solubility.[1]

Stock Solution Preparation Protocol
Proper preparation of stock solutions is critical for experimental accuracy and reproducibility.

The following protocol details the steps for preparing a high-concentration stock solution of

ARUK3001185.

Materials Required:
ARUK3001185 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (amber or covered in foil)

Vortex mixer

Ultrasonic water bath (optional)
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Protocol:
Calculate Required Mass: Determine the desired concentration and volume of the stock

solution. Use the following formula to calculate the mass of ARUK3001185 powder needed:

Mass (mg) = Desired Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Weighing: Accurately weigh the calculated mass of ARUK3001185 using an analytical

balance in a chemical fume hood.

Dissolution:

Add the weighed ARUK3001185 powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly for several minutes to facilitate dissolution.

If the compound does not fully dissolve, use an ultrasonic water bath for short intervals

until the solution is clear.[1]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended in the storage table

below.

Stock Solution Calculation Examples:
Desired Stock
Concentration

Volume
Mass of
ARUK3001185 to
Weigh

Volume of DMSO to
Add

10 mM 1 mL 2.82 mg 1 mL

20 mM 1 mL 5.64 mg 1 mL

50 mM 0.5 mL 7.05 mg 0.5 mL
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Storage and Stability
Correct storage is essential to maintain the integrity and activity of ARUK3001185.

Form Storage Temperature Stability Period

Solid Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

-20°C 1 month

Note: It is strongly recommended to aliquot the stock solution and store it at -80°C to prevent

degradation from repeated freeze-thaw cycles.[1]

Mechanism of Action: Wnt Signaling Pathway
ARUK3001185 functions by inhibiting Notum, a negative regulator of the canonical Wnt

signaling pathway. This pathway is crucial for various cellular processes, including cell fate

determination and proliferation.[2][6] The diagram below illustrates the mechanism.
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Caption: ARUK3001185 inhibits Notum, restoring Wnt signaling.
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In the canonical Wnt pathway, Wnt proteins bind to Frizzled and LRP5/6 receptors, which leads

to the inhibition of a "destruction complex".[8] This allows β-catenin to accumulate, translocate

to the nucleus, and activate target gene transcription via TCF/LEF transcription factors.[2][6]

Notum acts as an antagonist by removing a lipid group from Wnt proteins that is essential for

receptor binding.[2] ARUK3001185 directly inhibits the enzymatic activity of Notum, thereby

protecting Wnt proteins from inactivation and promoting downstream signaling.[1]

Experimental Protocol: TCF/LEF Reporter Assay
A TCF/LEF luciferase reporter assay is a common method to quantify the activity of the

canonical Wnt signaling pathway and assess the efficacy of inhibitors like ARUK3001185.[6]

Objective:
To measure the ability of ARUK3001185 to restore Wnt signaling in the presence of

recombinant Notum protein in a cell-based assay.
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Day 1: Cell Preparation
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Day 4: Analysis
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Caption: Workflow for a TCF/LEF luciferase reporter assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b11932649?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps:
Cell Seeding (Day 1):

Culture cells (e.g., HEK293T) that are stably or transiently transfected with a TCF/LEF-

driven luciferase reporter construct.

Seed the cells into a 96-well white, clear-bottom plate at an appropriate density and allow

them to attach overnight.

Compound and Protein Preparation (Day 2):

Prepare a serial dilution of the ARUK3001185 stock solution in the appropriate cell culture

medium to achieve the desired final concentrations.

Prepare solutions containing a constant concentration of Wnt3a ligand and recombinant

Notum protein.

Cell Treatment (Day 2):

Remove the old medium from the cells.

Add the treatment media containing Wnt3a, Notum, and the varying concentrations of

ARUK3001185. Include appropriate controls (e.g., cells with Wnt3a only, cells with Wnt3a

and Notum).

Incubate the plate for 16-24 hours at 37°C in a CO₂ incubator.

Luminescence Reading (Day 3):

Remove the plate from the incubator and allow it to equilibrate to room temperature.

Add a luciferase assay reagent to each well according to the manufacturer's instructions to

lyse the cells and initiate the luminescent reaction.

Measure the luminescence using a plate reader.

Data Analysis (Day 4):
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Normalize the luminescence readings to a control (e.g., Wnt3a + Notum with no inhibitor).

Plot the normalized data against the logarithm of the ARUK3001185 concentration.

Fit the data to a four-parameter logistic equation to determine the EC₅₀ value, which

represents the concentration of ARUK3001185 that restores 50% of the Wnt signal.

ARUK3001185 has been shown to restore Wnt signaling with an EC₅₀ of 110 nM in this

type of assay.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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